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Compound of Interest

Compound Name: Direct Red 26

Cat. No.: B14148512 Get Quote

Note on Dye Nomenclature: The term "Direct Red 26" is not commonly associated with

established protocols in fluorescence microscopy. It is highly probable that this is a reference to

the histologically significant and closely related dye, Direct Red 80, also widely known as Sirius

Red. The following application notes and protocols are based on the properties and

applications of Direct Red 80 (Sirius Red) for fluorescence microscopy, a well-documented

method for the visualization of collagen in biological specimens.

Introduction
Direct Red 80 (Sirius Red) is a polyazo dye extensively used for the specific staining of

collagen fibers in tissue sections. While traditionally visualized using bright-field and polarized

light microscopy, the inherent fluorescence of Sirius Red allows for its application in

fluorescence microscopy, offering enhanced sensitivity and the potential for multiplexing with

other fluorescent probes. When bound to collagen, Sirius Red exhibits a significant increase in

fluorescence emission, making it a valuable tool for the qualitative and quantitative assessment

of collagen deposition in various physiological and pathological contexts, including fibrosis,

tissue remodeling, and cancer biology.

Physicochemical and Spectral Properties
A summary of the key properties of Direct Red 80 (Sirius Red) is provided in the table below. It

is important to note that the fluorescence characteristics can be influenced by the local

microenvironment, including pH and the type of collagen to which it is bound.
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Property Value Reference

Synonyms Sirius Red, C.I. 35780 [1]

Molecular Formula C₄₅H₂₆N₁₀Na₆O₂₁S₆ [1]

Molecular Weight 1373.07 g/mol [1]

Excitation Maximum (λex) ~540 nm (Broad) [2]

Emission Maximum (λem) ~605 nm (Red) [2]

Recommended Filter Set TRITC/DsRed

Experimental Protocols
Protocol 1: Picro-Sirius Red Staining for Collagen in
Paraffin-Embedded Tissue Sections
This protocol details the standard procedure for staining collagen in formalin-fixed, paraffin-

embedded (FFPE) tissue sections using a Picro-Sirius Red solution.

Materials:

Picro-Sirius Red Staining Solution (0.1% w/v Direct Red 80 in saturated aqueous picric acid)

Deparaffinization and rehydration reagents (Xylene, graded ethanol series)

Distilled water

Acidified water (0.5% acetic acid in distilled water) for differentiation

Mounting medium (low fluorescence)

Coplin jars or staining dishes

Microscope slides with FFPE tissue sections

Procedure:
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Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Immerse in 100% Ethanol: 2 changes, 3 minutes each.

Immerse in 95% Ethanol: 2 changes, 3 minutes each.

Immerse in 70% Ethanol: 1 change, 3 minutes.

Rinse thoroughly in running tap water, followed by a final rinse in distilled water.

Staining:

Incubate the rehydrated sections in the Picro-Sirius Red staining solution for 60 minutes at

room temperature. This allows for the specific binding of the dye to collagen fibers.

Differentiation and Washing:

Briefly wash the slides in two changes of acidified water (0.5% acetic acid) to remove non-

specifically bound dye.

Rinse thoroughly with distilled water.

Dehydration and Mounting:

Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%).

Clear in Xylene.

Mount the coverslip using a low-fluorescence mounting medium.

Expected Results:

Under fluorescence microscopy, collagen fibers will appear bright red against a dark

background. Thicker, more organized collagen fibers (Type I) will exhibit more intense

fluorescence compared to thinner, less organized fibers (Type III).
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Visualization Workflow for Picro-Sirius Red Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Direct Red in
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14148512#direct-red-26-protocol-for-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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